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Compound of Interest

Compound Name: 4-lodobenzophenone

Cat. No.: B1332398

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the electron ionization mass spectrometry (EI-MS)
fragmentation pattern of 4-lodobenzophenone. The information presented herein is intended
to support researchers and professionals in the fields of analytical chemistry, pharmacology,
and drug development in identifying and characterizing this compound and its related

structures.

Core Data Presentation

The mass spectrum of 4-lodobenzophenone is characterized by several key fragment ions.
The quantitative data for the most significant peaks are summarized in the table below.
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miz Proposed Fragment lon Relative Intensity (%)
308 [C13H9lO]** (Molecular lon) 40

231 [C13HeO]* 5

181 [C13HeO]* 15

152 [C12Hs]* 20

127 [+ 10

105 [C7HsO]* 100

77 [CeHs]* 85

76 [CeHa]*e 60

51 [CaHs]* 35

Note: Relative intensities are estimated based on available spectral data. The base peak is
assigned a relative intensity of 100%.

Experimental Protocols

The data presented in this guide is typically obtained using Gas Chromatography-Mass
Spectrometry (GC-MS) with electron ionization. A standard protocol for the analysis of 4-
lodobenzophenone is detailed below.

1. Sample Preparation:

A dilute solution of 4-lodobenzophenone is prepared in a volatile organic solvent, such as
dichloromethane or methanol.

2. Gas Chromatography (GC) Method:
e Injector Temperature: 250 °C
« Injection Mode: Splitless

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
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e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 1 minute
o Ramp: 15 °C/min to 280 °C
o Final hold: Hold at 280 °C for 5 minutes

e Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane
stationary phase, is suitable for this analysis.

3. Mass Spectrometry (MS) Method:

« lonization Mode: Electron lonization (El)
e lonization Energy: 70 eV

e lon Source Temperature: 230 °C

o Transfer Line Temperature: 280 °C

e Mass Analyzer: Quadrupole

e Scan Range: m/z 50-350

Mass Spectrometry Fragmentation Pathway

The fragmentation of 4-lodobenzophenone upon electron ionization follows a series of
characteristic steps, primarily involving cleavages around the central carbonyl group. The
proposed fragmentation pathway is illustrated in the diagram below.
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Caption: Proposed EI fragmentation pathway of 4-lodobenzophenone.

The fragmentation process is initiated by the ionization of the 4-lodobenzophenone molecule,
resulting in the molecular ion at m/z 308. The primary fragmentation pathways involve the
cleavage of the bonds adjacent to the carbonyl group.

One major pathway is the loss of an iodophenyl radical (*CeHal) to form the highly stable
benzoyl cation ([C7Hs0]*) at m/z 105, which is the base peak in the spectrum.[1] This benzoyl
cation can then lose a molecule of carbon monoxide (CO) to yield the phenyl cation ([CeHs]*) at
m/z 77.[1] The phenyl cation can further fragment by losing acetylene (C2Hz) to produce the ion
at m/z 51.

An alternative fragmentation of the molecular ion involves the loss of a phenyl radical (*CsHs) to
form the iodobenzoyl cation ([CeH4ICO]*) at m/z 231. This ion can subsequently lose CO to
produce the iodophenyl cation ([CeHal]*) at m/z 203. Further fragmentation can lead to the loss
of an iodine atom to form other smaller fragments. The presence of a peak at m/z 127
corresponds to the iodine cation ([I]*). The ion at m/z 76 is attributed to the benzyne radical
cation ([CeHa] "), likely formed by the loss of a hydrogen atom from the phenyl cation.[1] The
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fragment at m/z 152 is proposed to be a biphenylene-type ion formed through a rearrangement
process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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